Triethoxy(3-((tetrahydrofuran-2-yl)methoxy)propyl)silane

• Molecular Formula: C14H30O5Si
• Molecular Weight: 306.47 g/mol
• IUPAC Name: triethoxy-[3-(oxolan-2-ylmethoxy)propyl]silane
• InChI: InChI=1S/C14H30O5Si/c1-4-17-20(18-5-2,19-6-3)12-8-10-15-13-14-9-7-11-16-14/h14H,4-13H2,1-3H3
• InChI Key: VNMQOCYXFWAWMZ-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](CCCOCC1CCCO1)(OCC)OCC

Description

Triethoxy(3-((tetrahydrofuran-2-yl)methoxy)propyl)silane is a useful research compound. Its molecular formula is C14H30O5Si and its molecular weight is 306.47 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1 liter 3 neck flask equipped with a magnetic stirrer, pot thermometer, dry-ice condenser and an addition funnel was charged with 106.6 g of allyloxymethyltetrahydrofuran. The flask was heated to 80° C., and 8.7 g of triethoxysilane was added, followed by 0.5 g of Karstedt's catalyst with a Pt concentration of 2%. An exotherm was observed and an additional 120.6 g of triethoxysilane was added while maintaining the temperature between 80°-100° C. After the addition was complete, an additional 0.25 g of Karstedt's catalyst was added, and the mixture was heated to 90° C. for 1 hour. The mixture was distilled through a short Vigreux column. Tetrahydrofurfuryloxypropyltriethoxysilane (98.7% purity by GC) was obtained in 60% yield, having a boiling point of 130° C./3 mm and a density at 25° C. of 0.9899.